(Z)-2-(((1-butyl-5-cyano-4-methyl-2,6-dioxo-1,6-dihydropyridin-3(2H)-ylidene)methyl)amino)benzoic acid

• IUPAC Name: 2-[(1-butyl-5-cyano-2-hydroxy-4-methyl-6-oxopyridin-3-yl)methylideneamino]benzoic acid
• InChI: InChI=1S/C19H19N3O4/c1-3-4-9-22-17(23)14(10-20)12(2)15(18(22)24)11-21-16-8-6-5-7-13(16)19(25)26/h5-8,11,24H,3-4,9H2,1-2H3,(H,25,26)
• InChI Key: LHYSBXWZSCUSCI-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=C(C(=C(C1=O)C#N)C)C=NC2=CC=CC=C2C(=O)O)O
• Molecular Formula: C19H19N3O4
• Molecular Weight: 353.4 g/mol
• CAS No.: 883278-88-4

Description

(Z)-2-(((1-butyl-5-cyano-4-methyl-2,6-dioxo-1,6-dihydropyridin-3(2H)-ylidene)methyl)amino)benzoic acid is a useful research compound. Its molecular formula is C19H19N3O4 and its molecular weight is 353.378. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Zinc(II) Sensors

(Z)-2-(((1-butyl-5-cyano-4-methyl-2,6-dioxo-1,6-dihydropyridin-3(2H)-ylidene)methyl)amino)benzoic acid has been used in the synthesis of fluorescent Zinc(II) sensors. These sensors, including ZP9 and ZP10, are asymmetrically derivatized fluorescein-based dyes functionalized with a pyridyl-amine-pyrrole group. They exhibit improved selectivity for Zinc(II) and demonstrate significant fluorescence turn-on upon Zinc(II) addition, making them useful in biological imaging applications (Nolan et al., 2006).

Inhibitors of Mycolic Acid Biosynthesis

The compound has shown relevance in the synthesis of molecules that act as inhibitors of mycolic acid biosynthesis, which is a key process in mycobacterial cell wall formation. This application is significant in the context of developing treatments for mycobacterial infections (Hartmann et al., 1994).

Coordination Polymers for Sensing Applications

Its structural framework has been utilized in constructing zinc(II) coordination polymers. These polymers, synthesized with various N-containing ligands, have been investigated for their luminescent properties and potential application in the sensitive detection of picric acid (Zheng et al., 2021).

Organic Synthesis and Chemical Characterization

The compound has played a role in various organic syntheses, including the creation of novel molecules with potential biological activities. For example, it has been used in the synthesis of novel quinuclidinone derivatives, which were evaluated as potential anti-proliferative agents, indicating its relevance in medicinal chemistry and drug discovery (Soni et al., 2015).